Cas no 41333-49-7 (2,5-dimethoxy-4-(morpholin-4-yl)benzenediazonium hexafluorophosphate)

2,5-dimethoxy-4-(morpholin-4-yl)benzenediazonium hexafluorophosphate structure
41333-49-7 structure
Product Name:2,5-dimethoxy-4-(morpholin-4-yl)benzenediazonium hexafluorophosphate
CAS No:41333-49-7
MF:C12H16F6N3O3P
MW:395.237924575806
CID:926863
PubChem ID:170494
Update Time:2025-04-19

2,5-dimethoxy-4-(morpholin-4-yl)benzenediazonium hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

    • 2,5-dimethoxy-4-(morpholin-4-yl)benzenediazonium hexafluorophosphate
    • 2,5-dimethoxy-4-morpholin-4-ylbenzenediazonium,hexafluorophosphate
    • 41333-49-7
    • EINECS 255-318-4
    • DTXSID40884689
    • Benzenediazonium, 2,5-dimethoxy-4-(4-morpholinyl)-, hexafluorophosphate(1-) (1:1)
    • DPXQYHYTXQUDIW-UHFFFAOYSA-N
    • N-(4-Diazonium-2,5-dimethoxyphenyl)morpholine, hexafluorophosphate
    • NS00088526
    • Benzenediazonium, 2,5-dimethoxy-4-(4-morpholinyl)-, hexafluorophosphate(1-)
    • Inchi: 1S/C12H16N3O3.F6P/c1-16-11-8-10(15-3-5-18-6-4-15)12(17-2)7-9(11)14-13;1-7(2,3,4,5)6/h7-8H,3-6H2,1-2H3;/q+1;-1
    • InChI Key: DPXQYHYTXQUDIW-UHFFFAOYSA-N
    • SMILES: [P-](F)(F)(F)(F)(F)F.O1CCN(C2C=C(C(=CC=2OC)[N+]#N)OC)CC1

Computed Properties

  • Exact Mass: 395.08334735g/mol
  • Monoisotopic Mass: 395.08334735g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 374
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.1Ų
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